Cas no 30915-82-3 (Butanediol, diacetate)

• Product Name: Butanediol, diacetate
• CAS No: 30915-82-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 317778
• PubChem ID: 182019
• Update Time: 2025-04-19

Butanediol, diacetate Chemical and Physical Properties

Names and Identifiers

• Butanediol, diacetate
• 1-acetyloxybutyl acetate
• KYCXTUXIIANKNP-UHFFFAOYSA-N
• Butane-1,1-diyl diacetate
• 30915-82-3
• SCHEMBL190306
• butanediol diacetate
• DTXSID40953081

• Inchi： 1S/C8H14O4/c1-4-5-8(11-6(2)9)12-7(3)10/h8H,4-5H2,1-3H3
• InChI Key： KYCXTUXIIANKNP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CCC)OC(C)=O

Computed Properties

• Exact Mass: 174.08922
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 216.1°Cat760mmHg
• Flash Point: 98.1°C
• Refractive Index: 1.421
• PSA: 52.6